Cas no 120241-80-7 (PYRIDINE, 3-(2-METHYL-2H-1,2,3-TRIAZOL-4-YL)-)

• Product Name: PYRIDINE, 3-(2-METHYL-2H-1,2,3-TRIAZOL-4-YL)-
• CAS No: 120241-80-7
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 3515902
• PubChem ID: 10441962
• Update Time: 2025-04-21

PYRIDINE, 3-(2-METHYL-2H-1,2,3-TRIAZOL-4-YL)- Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 3-(2-METHYL-2H-1,2,3-TRIAZOL-4-YL)-
• UBUANUOHAITIGU-UHFFFAOYSA-N
• DTXSID901253463
• SCHEMBL8402151
• 120241-80-7
• 2-Methyl-4-(3-pyridyl)-1,2,3-triazole
• 2-Methyl-4-(3-pyridyl)-1,2,3,-triazole

• Inchi： 1S/C8H8N4/c1-12-10-6-8(11-12)7-3-2-4-9-5-7/h2-6H,1H3
• InChI Key： UBUANUOHAITIGU-UHFFFAOYSA-N
• SMILES： N1(C)N=CC(C2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 160.074896272Da
• Monoisotopic Mass: 160.074896272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.6Ų